An In-depth Technical Guide to 4-Bromotetrahydropyran: Properties, Synthesis, and Applications in Drug Discovery
An In-depth Technical Guide to 4-Bromotetrahydropyran: Properties, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Bromotetrahydropyran is a versatile heterocyclic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. Its unique structural features, particularly the presence of a reactive bromine atom on the tetrahydropyran (B127337) ring, make it a valuable building block for the synthesis of a wide array of complex molecules. This technical guide provides a comprehensive overview of the chemical and physical properties of 4-Bromotetrahydropyran, detailed experimental protocols for its synthesis and key reactions, and an exploration of its applications in the development of novel therapeutic agents.
Core Properties of 4-Bromotetrahydropyran
The fundamental properties of 4-Bromotetrahydropyran are summarized in the table below, providing a quick reference for researchers.
| Property | Value | References |
| CAS Number | 25637-16-5 | [1][2][3][4][5] |
| Molecular Formula | C₅H₉BrO | [1][2][3][5] |
| Molecular Weight | 165.03 g/mol | [1][3] |
| Appearance | Colorless to pale yellow liquid | [2] |
| Density | 1.467 g/cm³ at 25 °C | [3][4] |
| Boiling Point | 177.986 °C at 760 mmHg | [4][5] |
| Flash Point | 71 °C (160 °F) - closed cup | [4][6] |
| Refractive Index | n20/D 1.497 | [3][4] |
| Solubility | Moderately soluble in organic solvents such as ethanol (B145695) and ether; less soluble in water.[2] | |
| SMILES String | BrC1CCOCC1 | [3] |
| InChI Key | IVBVKTPDEWDNRW-UHFFFAOYSA-N | [3] |
Synthesis and Reactivity
4-Bromotetrahydropyran is a key intermediate in numerous organic reactions. Its synthesis is typically achieved through the bromination of tetrahydropyran-4-ol. The bromine atom at the 4-position serves as a good leaving group, making the compound susceptible to nucleophilic substitution reactions and a valuable partner in cross-coupling reactions.
Experimental Protocol: Synthesis of 4-Bromotetrahydropyran from Tetrahydropyran-4-ol
This protocol describes a common method for the synthesis of 4-Bromotetrahydropyran.
Materials:
-
Tetrahydropyran-4-ol
-
Carbon tetrabromide (CBr₄)
-
Triphenylphosphine (B44618) (PPh₃)
-
Dichloromethane (DCM)
-
Ethyl acetate (B1210297)
Procedure:
-
Dissolve tetrahydropyran-4-ol (1.0 equivalent), carbon tetrabromide (1.1 equivalents), and triphenylphosphine (1.2 equivalents) in dichloromethane.
-
Stir the reaction mixture at room temperature overnight.
-
Monitor the reaction completion using thin-layer chromatography (TLC).
-
Upon completion, concentrate the crude reaction mixture under reduced pressure.
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Purify the residue by flash chromatography on silica gel using a mixture of ethyl acetate and hexane (e.g., 1:20 v/v) as the eluent to afford 4-Bromotetrahydropyran as a colorless oil.
Applications in Drug Development
The tetrahydropyran motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. 4-Bromotetrahydropyran serves as a crucial starting material for the introduction of this moiety into drug-like molecules.
Suzuki-Miyaura Cross-Coupling Reactions
4-Bromotetrahydropyran is an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the coupling of the tetrahydropyran ring with a wide variety of aryl and heteroaryl boronic acids or esters, leading to the synthesis of diverse compound libraries for drug screening.
Experimental Workflow: Generalized Suzuki-Miyaura Coupling
Figure 1: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using 4-Bromotetrahydropyran.
Synthesis of Melanocortin-4 Receptor (MC4R) Agonists
The melanocortin-4 receptor is a G-protein coupled receptor (GPCR) that plays a critical role in regulating energy homeostasis and appetite.[1][2][3] Agonists of MC4R are being investigated as potential therapeutics for obesity and other metabolic disorders. 4-Bromotetrahydropyran can be utilized as a key building block in the synthesis of novel and selective MC4R agonists.
Signaling Pathway of the Melanocortin-4 Receptor
Upon binding of an agonist, the MC4R activates the Gs alpha subunit of its associated G-protein. This stimulates adenylyl cyclase to produce cyclic AMP (cAMP), which in turn activates protein kinase A (PKA). PKA then phosphorylates downstream targets, leading to a cellular response that ultimately results in reduced food intake and increased energy expenditure.[2]
Figure 2: Simplified signaling pathway of the Melanocortin-4 Receptor.
Development of Novel Antibacterial Agents
The emergence of multidrug-resistant bacteria poses a significant threat to global health. There is an urgent need for new antibiotics with novel mechanisms of action. Compounds incorporating the tetrahydropyran scaffold have shown promising antibacterial activity.[6][7] Specifically, tetrahydropyran-based inhibitors of bacterial type II topoisomerases, such as DNA gyrase and topoisomerase IV, are being actively investigated.[6][7] These enzymes are essential for bacterial DNA replication, transcription, and repair, making them attractive targets for antibiotic development.
Mechanism of Action: Inhibition of Bacterial Topoisomerases
Tetrahydropyran-based inhibitors function by binding to the enzyme-DNA complex, stabilizing the cleaved DNA strands and preventing their re-ligation. This leads to an accumulation of double-strand breaks in the bacterial chromosome, ultimately resulting in cell death.
Figure 3: Mechanism of action of tetrahydropyran-based bacterial topoisomerase inhibitors.
Conclusion
4-Bromotetrahydropyran is a commercially available and highly valuable reagent for organic synthesis and drug discovery. Its well-defined properties and versatile reactivity allow for its incorporation into a wide range of molecular scaffolds. As demonstrated, it is a key precursor for the development of compounds targeting important biological pathways, including those involved in metabolic disorders and bacterial infections. This guide provides a solid foundation for researchers and scientists to explore the full potential of 4-Bromotetrahydropyran in their respective fields.
References
- 1. Tracing the effect of the melanocortin-4 receptor pathway in obesity: study design and methodology of the TEMPO registry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Signal Transduction and Pathogenic Modifications at the Melanocortin-4 Receptor: A Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Melanocortin 4 Receptor Pathway Dysfunction in Obesity: Patient Stratification Aimed at MC4R Agonist Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Melanocortin 4 receptor - Wikipedia [en.wikipedia.org]
- 5. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
- 6. Synthesis and Characterization of Tetrahydropyran-Based Bacterial Topoisomerase Inhibitors with Antibacterial Activity against Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
